Morpholin-3-ylmethanamine dihydrochloride
Overview
Description
Morpholin-3-ylmethanamine dihydrochloride is a chemical compound with the CAS Number: 1157076-33-9 . It has a molecular weight of 189.08 and its IUPAC name is this compound . The compound is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C5H12N2O.2ClH/c6-3-5-4-8-2-1-7-5;;/h5,7H,1-4,6H2;2*1H . The InChI key is FCUJWBSQVRSEJM-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
This compound is a powder . It is typically stored at room temperature .Scientific Research Applications
Neurokinin-1 Receptor Antagonist
Morpholin-3-ylmethanamine dihydrochloride demonstrates potential as a neurokinin-1 receptor antagonist, suggesting its application in clinical efficacy for conditions like emesis and depression (Harrison et al., 2001).
Synthesis of Antimicrobials
It's useful in synthesizing potent antimicrobials, including arecoline derivatives, phendimetrazine, and polygonapholine (Kumar, Sadashiva, & Rangappa, 2007).
Antinociceptive Activity
Morpholin-3-ylmethanamine derivatives show significant antinociceptive effects without impacting motor coordination or myorelaxation in animal models (Listos Joanna et al., 2013).
Synthesis of Morpholine Derivatives
It serves as a substrate for synthesizing various morpholine derivatives, which are significant in medicinal chemistry research (D’hooghe, Vanlangendonck, Törnroos, & de Kimpe, 2006).
Building Blocks in Medicinal Chemistry
Morpholine is a key building block in medicinal chemistry, improving the pharmacokinetic and pharmacodynamic properties of pharmaceutical ingredients (Stojiljkovic et al., 2022).
Role in Drug Design
Morpholine is featured in numerous approved and experimental drugs due to its advantageous physicochemical, biological, and metabolic properties, making it an integral component of pharmacophores for enzyme inhibitors and receptor affinity (Kourounakis, Xanthopoulos, & Tzara, 2020).
Synthesis of Bridged Bicyclic Morpholines
Its derivatives are important for synthesizing bridged bicyclic morpholines, which are valuable in medicinal chemistry (Walker, Eklov, & Bedore, 2012).
Scaffold in Medicinal Chemistry
Morpholine serves as a frequently used scaffold in medicinal chemistry, contributing to various biological activities and improving the pharmacokinetic profile of bioactive molecules (Tzara, Xanthopoulos, & Kourounakis, 2020).
Antifungal Agents
Derivatives of morpholin-3-ylmethanamine exhibit promising antifungal activities against Candida and Aspergillus species (Bardiot et al., 2015).
Role in Antimicrobial Activity
Morpholine-containing derivatives demonstrate significant antimicrobial activity, making them candidates for developing new antimicrobial drugs (Yeromina et al., 2019).
Safety and Hazards
The safety information for Morpholin-3-ylmethanamine dihydrochloride indicates that it has the GHS07 pictogram . The hazard statements are H315, H319, H335 and the precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
morpholin-3-ylmethanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O.2ClH/c6-3-5-4-8-2-1-7-5;;/h5,7H,1-4,6H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCUJWBSQVRSEJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(N1)CN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1157076-33-9 |
Source
|
| Record name | morpholin-3-ylmethanamine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 5-amino-1-[2-(methanesulfonyloxy)ethyl]-1H-pyrazole-4-carboxylate](/img/structure/B2475855.png)
![N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-propoxybenzenesulfonamide](/img/structure/B2475856.png)
![1-(1-([1,2,4]Triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-3-((tetrahydrofuran-2-yl)methyl)urea](/img/structure/B2475857.png)
![2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide](/img/structure/B2475864.png)
![2-(4-chlorophenyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde O-(4-fluorobenzyl)oxime](/img/structure/B2475870.png)
![2-fluoro-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide](/img/structure/B2475872.png)
